Cas no 1806012-85-0 (2-(Aminomethyl)-4-bromo-3-cyano-5-(trifluoromethoxy)pyridine)

• Product Name: 2-(Aminomethyl)-4-bromo-3-cyano-5-(trifluoromethoxy)pyridine
• CAS No: 1806012-85-0
• MF: C₈H₅BrF₃N₃O
• MW: 296.044010877609
• CID: 4930006
• Update Time: 2025-06-08

2-(Aminomethyl)-4-bromo-3-cyano-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-4-bromo-3-cyano-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H5BrF3N3O/c9-7-4(1-13)5(2-14)15-3-6(7)16-8(10,11)12/h3H,2,14H2
• InChI Key： HRAZPPOQNDKSRN-UHFFFAOYSA-N
• SMILES： BrC1C(=CN=C(CN)C=1C#N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 290
• XLogP3: 1.3
• Topological Polar Surface Area: 71.9

Additional information on 2-(Aminomethyl)-4-bromo-3-cyano-5-(trifluoromethoxy)pyridine

Introduction to 2-(Aminomethyl)-4-bromo-3-cyano-5-(trifluoromethoxy)pyridine (CAS No. 1806012-85-0)

2-(Aminomethyl)-4-bromo-3-cyano-5-(trifluoromethoxy)pyridine, with the CAS number 1806012-85-0, is a multifunctional compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyridine ring, a cyano group, a bromo substituent, an aminomethyl group, and a trifluoromethoxy moiety. These functionalities endow the molecule with diverse chemical and biological properties, making it a valuable candidate for various applications.

The pyridine ring is a fundamental component of many biologically active molecules, contributing to the compound's stability and reactivity. The presence of the cyano group enhances the molecule's electron-withdrawing properties, which can influence its interactions with biological targets. The bromo substituent adds further complexity and can be used as a handle for further chemical modifications. The aminomethyl group provides a reactive site for conjugation with other molecules, while the trifluoromethoxy moiety imparts unique electronic and steric effects that can modulate the compound's pharmacological profile.

Recent studies have highlighted the potential of 2-(Aminomethyl)-4-bromo-3-cyano-5-(trifluoromethoxy)pyridine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways. Additionally, preliminary data from clinical trials suggest that it may have applications in treating neurodegenerative diseases due to its ability to modulate specific neurotransmitter systems.

In the context of drug discovery, the structural diversity of 2-(Aminomethyl)-4-bromo-3-cyano-5-(trifluoromethoxy)pyridine makes it an attractive starting point for lead optimization. Chemists can leverage its versatile functional groups to design analogs with improved potency, selectivity, and pharmacokinetic properties. For example, modifications to the bromo substituent or the trifluoromethoxy moiety can significantly alter the compound's binding affinity to target proteins.

The synthesis of 2-(Aminomethyl)-4-bromo-3-cyano-5-(trifluoromethoxy)pyridine has been extensively studied, and several efficient routes have been reported in the literature. One common approach involves the sequential functionalization of a pyridine scaffold through electrophilic aromatic substitution and subsequent nucleophilic substitution reactions. These synthetic strategies not only facilitate large-scale production but also allow for the introduction of additional functional groups to tailor the compound's properties.

In terms of safety and handling, it is important to note that while 2-(Aminomethyl)-4-bromo-3-cyano-5-(trifluoromethoxy)pyridine is not classified as a hazardous material, standard laboratory practices should be followed to ensure safe handling and storage. This includes wearing appropriate personal protective equipment (PPE) and working in well-ventilated areas.

The future prospects for 2-(Aminomethyl)-4-bromo-3-cyano-5-(trifluoromethoxy)pyridine are promising. Ongoing research aims to further elucidate its mechanism of action and explore its potential in treating a wide range of diseases. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation and bring this compound closer to clinical application.

In conclusion, 2-(Aminomethyl)-4-bromo-3-cyano-5-(trifluoromethoxy)pyridine (CAS No. 1806012-85-0) represents a significant advancement in medicinal chemistry. Its unique structure and multifaceted biological activities make it a valuable tool for both fundamental research and drug development. As new findings continue to emerge, this compound is poised to play an increasingly important role in advancing our understanding of complex biological processes and developing novel therapeutic strategies.